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Compound of Interest

Compound Name: Balanophonin

Cat. No.: B12399630 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides a comprehensive

guide to the proper disposal procedures for Balanophonin, a phenolic compound with notable

anti-oxidant, anticholinesterase, anti-inflammatory, anticancer, and antineurodegenerative

properties. Adherence to these guidelines is critical to maintaining a safe laboratory

environment and preventing environmental contamination.

Chemical and Physical Properties
A summary of Balanophonin's key chemical and physical properties is provided below.

Property Value Source

Molecular Formula C₂₀H₂₀O₆ PubChem[1]

Molecular Weight 356.37 g/mol DC Chemicals[2], PubChem[1]

CAS Number
215319-47-4 ((+)-

Balanophonin)
DC Chemicals[2]

Appearance Powder DC Chemicals[2]

Storage (Powder) -20°C for 2 years DC Chemicals

Storage (in Solvent) -80°C for 6 months (in DMSO) DC Chemicals
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Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Balanophonin presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): To ensure safety when handling Balanophonin, the

following personal protective equipment should be utilized:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used.

It is essential to avoid inhalation, as well as contact with eyes and skin. Engineering controls,

such as adequate ventilation and the provision of accessible safety showers and eye wash

stations, are also necessary.

Spill Management and Disposal Procedures
In the event of a spill, and for the routine disposal of Balanophonin waste, the following step-

by-step protocols must be followed.

Ensure Safety: Wear the appropriate personal protective equipment (PPE) as listed above.

Containment: For liquid spills, absorb the solution with a finely-powdered liquid-binding

material such as diatomite or universal binders.

Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol

to decontaminate them.
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Collection: Collect all contaminated materials, including the absorbent material and any

contaminated clothing or PPE.

Disposal: Dispose of all contaminated material as hazardous waste according to the disposal

procedures outlined below.

The primary directive for the disposal of Balanophonin is to avoid release to the environment.

Due to its high aquatic toxicity, it must not be disposed of down the drain.

Waste Collection:

Collect all waste containing Balanophonin, including unused product, contaminated lab

supplies (e.g., pipette tips, vials), and spill cleanup materials, in a designated and clearly

labeled hazardous waste container.

Ensure the container is kept tightly sealed.

Waste Disposal:

The contents and the container must be disposed of at an approved waste disposal plant.

All disposal activities must be conducted in accordance with prevailing country, federal,

state, and local regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Balanophonin.
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Balanophonin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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